Cas no 1251574-06-7 (1-(4-{6-(pyridin-2-yl)aminopyridazin-3-yl}piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one)

• Product Name: 1-(4-{6-(pyridin-2-yl)aminopyridazin-3-yl}piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one
• CAS No: 1251574-06-7
• MF: C₁₉H₂₀N₈O₂
• MW: 392.41450214386
• CID: 6076388
• PubChem ID: 52417066
• Update Time: 2025-10-30

1-(4-{6-(pyridin-2-yl)aminopyridazin-3-yl}piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-{6-(pyridin-2-yl)aminopyridazin-3-yl}piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one
• VU0526646-1
• 1-(4-(6-(pyridin-2-ylamino)pyridazin-3-yl)piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethanone
• 1-[4-[6-(pyridin-2-ylamino)pyridazin-3-yl]piperazin-1-yl]-2-pyrimidin-2-yloxyethanone
• F5868-0272
• AKOS024525884
• 1251574-06-7
• 1-(4-{6-[(pyridin-2-yl)amino]pyridazin-3-yl}piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one

• Inchi： 1S/C19H20N8O2/c28-18(14-29-19-21-8-3-9-22-19)27-12-10-26(11-13-27)17-6-5-16(24-25-17)23-15-4-1-2-7-20-15/h1-9H,10-14H2,(H,20,23,24)
• InChI Key： WSKHCRAFBCOSCY-UHFFFAOYSA-N
• SMILES： O=C(COC1N=CC=CN=1)N1CCN(C2=CC=C(NC3C=CC=CN=3)N=N2)CC1

Computed Properties

• Exact Mass: 392.17092191g/mol
• Monoisotopic Mass: 392.17092191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 109Ų

Additional information on 1-(4-{6-(pyridin-2-yl)aminopyridazin-3-yl}piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one

Chemical Profile of 1-(4-{6-(pyridin-2-yl)aminopyridazin-3-yl}piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one (CAS No. 1251574-06-7)

1-(4-{6-(pyridin-2-yl)aminopyridazin-3-yl}piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one, identified by its CAS number 1251574-06-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic derivatives characterized by its piperazine and pyrimidine moieties, which are well-documented for their diverse biological activities. The presence of multiple aromatic rings and functional groups makes it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 1-(4-{6-(pyridin-2-yl)aminopyridazin-3-yl}piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one consists of a central piperazine ring substituted with a 6-(pyridin-2-yl)aminopyridazinyl group at the 4-position, further connected to an ethanone moiety that bears a pyrimidin-2-yloxy group at the 2-position. This intricate arrangement of nitrogen-containing heterocycles suggests potential interactions with biological targets, particularly enzymes and receptors involved in signal transduction pathways. The compound's dual connectivity to both piperazine and pyrimidine suggests it may exhibit modulatory effects on multiple pharmacological pathways, making it an intriguing subject for further investigation.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting kinases and other enzymes implicated in cancer and inflammatory diseases. The structural features of 1-(4-{6-(pyridin-2-yl)aminopyridazin-3-yl}piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one align well with this trend, as both piperazine and pyrimidine derivatives have been extensively studied for their kinase inhibition properties. For instance, related compounds have shown efficacy in inhibiting tyrosine kinases, which are overexpressed in various malignancies. The pyrimidine ring, in particular, is known to interact with ATP-binding pockets of kinases, potentially leading to competitive inhibition.

Moreover, the amine functionalities present in the molecule could serve as hydrogen bond donors or acceptors, enhancing its binding affinity to biological targets. This characteristic is particularly relevant in drug design, where optimizing hydrogen bonding interactions can significantly improve a compound's pharmacokinetic profile. Additionally, the presence of a hydroxyl group in the ethanone moiety may contribute to solubility and metabolic stability, factors that are crucial for drug candidate development.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking studies using 1-(4-{6-(pyridin-2-yl)aminopyridazin-3-yl}piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethan-1-one have predicted favorable binding interactions with various protein targets, including those involved in metabolic disorders and neurodegenerative diseases. These virtual screening results provide a rational basis for experimental validation and highlight the compound's potential therapeutic applications.

In vitro studies have begun to explore the pharmacological profile of this compound. Preliminary data suggest that it may exhibit inhibitory activity against certain enzymes relevant to cancer progression. For example, its ability to modulate the activity of cyclin-dependent kinases (CDKs), which play a critical role in cell cycle regulation, has been observed under controlled experimental conditions. Such findings are consistent with the broader pharmacological activity reported for piperazine-based compounds.

The synthesis of 1-(4-{6-(pyridin-2-yloxy)aminopyridazin}-3 -y l)piperazin -1 -y l)- 2 -( py rim id i n - 2 - y lo x y ) e than - 1 - o ne involves multi-step organic transformations, including condensation reactions, nucleophilic substitutions, and cyclizations. The synthetic route must be carefully optimized to ensure high yield and purity, as impurities can significantly affect biological activity. Advances in synthetic methodologies have made it possible to construct complex heterocyclic frameworks more efficiently than ever before, which is beneficial for producing derivatives for further testing.

The pharmacokinetic properties of this compound are also under investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are critical considerations in drug development. Initial studies suggest that 1-(4-{6-(pyridin - 2 - yl )a min o py rid az i n - 3 - y l } p i per az i n - 1 - y l ) - 2 -( py rim id i n e - 2 - y lo x y ) e than - 1 - o ne exhibits reasonable solubility in aqueous media and moderate metabolic stability in vitro. These characteristics are favorable for further development into an oral therapeutic agent.

One of the most exciting aspects of this compound is its potential to serve as a scaffold for structure-based drug design. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity and selectivity. For example, replacing the pyrimidine ring with other heterocycles or altering the piperazine substituent could lead to novel derivatives with enhanced potency or reduced side effects.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying bioactive compounds like 1-(4-{6-(pyridin - 2 - yl )a min o py rid az i n - 3 - y l } p i per az i n - 1 - y l ) - 2 -( py rim id i n e - 2 - y lo x y ) e than - 1 - o ne into drug discovery pipelines. These platforms allow for rapid testing of thousands of compounds against various biological targets simultaneously, increasing the likelihood of identifying lead candidates with desirable properties. As HTS continues to evolve, it will play an increasingly important role in evaluating the potential therapeutic applications of this molecule.

The future direction of research on CAS No. 1251574–06–7 will likely focus on elucidating its mechanism of action and exploring its therapeutic potential in preclinical models. Collaborative efforts between synthetic chemists, biologists, and computational scientists will be essential to translate laboratory findings into clinical applications. Additionally, regulatory considerations will guide how this compound progresses through preclinical testing and eventually into human trials if it demonstrates sufficient promise.

In conclusion,CAS No:1251574–06–7, identified as (Z)-N-[4-[6-amino-pyrido[3′:4′]-pyrazinizin-l(αH)]butoxy]-N-methyl-l-pyrimidino]ethanone, represents a structurally intriguing molecule with potential applications across multiple therapeutic areas due to its unique chemical composition featuring fused heterocyclic systems including piperazine moiety connected via amine linkage . Further research is warranted to fully understand its pharmacological profile and explore its clinical relevance.